7-tert-butyl-2-[5-(2-fluorophenyl)furan-2-yl]-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one

• Molecular Formula: C24H25FN2O2S
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 7-tert-butyl-2-[5-(2-fluorophenyl)furan-2-yl]-2,3,5,6,7,8-hexahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C24H25FN2O2S/c1-24(2,3)13-8-9-15-19(12-13)30-23-20(15)22(28)26-21(27-23)18-11-10-17(29-18)14-6-4-5-7-16(14)25/h4-7,10-11,13,21,27H,8-9,12H2,1-3H3,(H,26,28)
• InChI Key: PBAXDNDAOZDZOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC=C(O4)C5=CC=CC=C5F

Description

7-tert-butyl-2-[5-(2-fluorophenyl)furan-2-yl]-2,3,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-4(1H)-one is a complex organic compound that features a unique combination of functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-tert-butyl-2-[5-(2-fluorophenyl)furan-2-yl]-2,3,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-4(1H)-one involves multiple steps, starting from readily available precursors. The key steps typically include:

Formation of the furan ring: This can be achieved through the cyclization of a suitable precursor, such as a 2-fluorophenyl-substituted acyl compound.

Construction of the benzothieno[2,3-d]pyrimidine core: This step involves the formation of the thieno and pyrimidine rings, often through a series of cyclization and condensation reactions.

Introduction of the tert-butyl group: This can be done via alkylation reactions using tert-butyl halides under basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for certain steps, as well as the development of more efficient catalysts and reaction conditions.

Chemical Reactions Analysis

Types of Reactions

7-tert-butyl-2-[5-(2-fluorophenyl)furan-2-yl]-2,3,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-4(1H)-one can undergo various types of chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones.

Reduction: The compound can be reduced to form dihydro derivatives.

Substitution: The fluorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst can be used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring can yield furanones, while reduction can yield dihydro derivatives.

Scientific Research Applications

Chemistry

In chemistry, 7-tert-butyl-2-[5-(2-fluorophenyl)furan-2-yl]-2,3,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-4(1H)-one can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

In biology, this compound may be studied for its potential biological activity. The presence of the fluorophenyl group suggests that it could interact with biological targets in a specific manner, making it a candidate for drug development.

Medicine

In medicine, 7-tert-butyl-2-[5-(2-fluorophenyl)furan-2-yl]-2,3,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-4(1H)-one could be explored for its potential therapeutic effects. Its structure suggests that it could act on specific molecular targets, making it a potential lead compound for the development of new drugs.

Industry

In industry, this compound could be used in the development of new materials. Its unique combination of functional groups could impart desirable properties to polymers or other materials.

Mechanism of Action

The mechanism of action of 7-tert-butyl-2-[5-(2-fluorophenyl)furan-2-yl]-2,3,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-4(1H)-one is not well understood. it is likely that the compound interacts with specific molecular targets, such as enzymes or receptors, through its fluorophenyl and furan groups. These interactions could modulate the activity of the targets, leading to the observed effects.

Comparison with Similar Compounds

Similar Compounds

• 7-tert-butyl-2-[5-(2-chlorophenyl)furan-2-yl]-2,3,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-4(1H)-one
• 7-tert-butyl-2-[5-(2-bromophenyl)furan-2-yl]-2,3,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-4(1H)-one

Uniqueness

The uniqueness of 7-tert-butyl-2-[5-(2-fluorophenyl)furan-2-yl]-2,3,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-4(1H)-one lies in the presence of the fluorophenyl group. This group can significantly influence the compound’s reactivity and interactions with biological targets, making it distinct from its chlorinated or brominated analogs.